Cas no 1805049-71-1 (Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate
• CAS No: 1805049-71-1
• MF: C₉H₇F₂I₂NO₂
• MW: 452.963134050369
• CID: 4811337
• Update Time: 2025-05-21

Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate

• Inchi： 1S/C9H7F2I2NO2/c1-16-6(15)3-4-2-5(12)14-9(13)7(4)8(10)11/h2,8H,3H2,1H3
• InChI Key： IJJBFIUSZZKRNG-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=C(C=C(N=1)I)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 2.6
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate

Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate: A Comprehensive Overview

Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate, also known by its CAS number 1805049-71-1, is a highly specialized organic compound with significant applications in modern chemistry. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group and two iodine atoms at specific positions. The methyl ester group further enhances its chemical versatility, making it a valuable component in various synthetic and analytical processes.

The synthesis of Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate involves a series of carefully controlled reactions. Researchers have explored various methodologies to optimize its production, including the use of transition metal catalysts and advanced coupling reactions. Recent studies have highlighted the importance of stereochemistry in the synthesis process, ensuring high yields and purity of the final product. These advancements have significantly contributed to the compound's widespread use in both academic and industrial settings.

One of the most notable applications of this compound is in the field of medicinal chemistry. The presence of iodine atoms in the pyridine ring provides unique electronic properties that are highly desirable in drug design. For instance, Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate has been utilized as a key intermediate in the synthesis of bioactive molecules targeting various diseases. Recent research has demonstrated its potential as a precursor for anti-cancer agents due to its ability to modulate specific cellular pathways.

In addition to its medicinal applications, this compound has found significant use in materials science. The pyridine ring's ability to coordinate with metal ions makes it an ideal candidate for constructing metal-organic frameworks (MOFs). These frameworks have shown promise in gas storage and catalysis, offering innovative solutions to pressing environmental challenges. The integration of Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate into MOF synthesis has been a focal point of recent studies, with researchers exploring its role in enhancing material stability and functionality.

The structural uniqueness of Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate also makes it an excellent candidate for studying chemical reactivity under extreme conditions. Recent experiments have investigated its behavior under high-pressure environments, revealing novel reaction pathways that could be harnessed for energy storage applications. These findings underscore the compound's potential beyond traditional chemical synthesis.

From an environmental perspective, the development of sustainable synthesis routes for Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate has gained considerable attention. Green chemistry principles have been increasingly integrated into its production processes, reducing waste and minimizing the use of hazardous reagents. This shift aligns with global efforts to promote eco-friendly chemical practices while maintaining high standards of product quality.

In conclusion, Methyl 3-(difluoromethyl)-2,6-diiodopyridine-4-acetate stands as a testament to the ingenuity and precision required in modern chemical research. Its diverse applications across multiple disciplines highlight its importance as a versatile building block in contemporary science. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in shaping future advancements in chemistry and related fields.